Copper-based MOF, Cu3(SDBA)2(HSDBA), as a catalyst for efficient reduction of 4-nitrophenol in the presence of sodium borohydride†

Reaction Chemistry & Engineering Pub Date: 2022-01-05 DOI: 10.1039/D1RE00506E

Abstract

Herein, we report the synthesis of the copper-based MOF, Cu3(SDBA)2(HSDBA), using a solvothermal method. The physicochemical properties of the as-prepared sample were examined by X-ray diffraction, scanning electron microscopy, energy-dispersive X-ray spectroscopy, Fourier-transform infrared and UV-vis spectroscopy techniques, and thermal analysis. Cu3(SDBA)2(HSDBA) was then investigated as a catalyst for the reduction of 4-nitrophenol (4-NP) in the presence of sodium borohydride (NaBH4) at 25 °C, and related kinetics and thermodynamics analyses were carried out. In a nutshell, it can be emphasized that, under our conditions, the Cu3(SDBA)2(HSDBA) catalyst is able to completely reduce 4-NP to 4-aminophenol (4-AP) in a very short time such as 20 s. Additionally, Cu3(SDBA)2(HSDBA) can be re-used for seven successive cycles without obvious change in its catalytic activity.

Graphical abstract: Copper-based MOF, Cu3(SDBA)2(HSDBA), as a catalyst for efficient reduction of 4-nitrophenol in the presence of sodium borohydride
Copper-based MOF, Cu3(SDBA)2(HSDBA), as a catalyst for efficient reduction of 4-nitrophenol in the presence of sodium borohydride†
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